3-{[2-(4-methoxyphenyl)ethyl]amino}-5,5-dimethyl-2-cyclohexen-1-one
Overview
Description
3-{[2-(4-methoxyphenyl)ethyl]amino}-5,5-dimethyl-2-cyclohexen-1-one, also known as Mecamylamine, is a synthetic compound that belongs to the class of tertiary amines. It is commonly used as a research chemical and has been found to possess various physiological and biochemical effects.
Mechanism of Action
3-{[2-(4-methoxyphenyl)ethyl]amino}-5,5-dimethyl-2-cyclohexen-1-one acts as a non-competitive antagonist at the nicotinic acetylcholine receptor. It blocks the binding of acetylcholine to the receptor, thereby preventing the activation of the receptor. This results in the inhibition of the sympathetic nervous system and the reduction of blood pressure.
Biochemical and Physiological Effects:
This compound has been found to possess various biochemical and physiological effects. It has been shown to reduce blood pressure and heart rate, making it a useful tool in the treatment of hypertension. It has also been found to possess analgesic properties, making it a potential treatment for pain. This compound has been shown to inhibit the release of pro-inflammatory cytokines, making it a potential treatment for inflammatory diseases.
Advantages and Limitations for Lab Experiments
3-{[2-(4-methoxyphenyl)ethyl]amino}-5,5-dimethyl-2-cyclohexen-1-one is a useful tool in the study of the nervous system and the effects of nicotine on the body. Its ability to block the effects of nicotine makes it a valuable tool in the study of nicotine addiction. However, this compound has limitations in lab experiments. Its non-specific binding to other receptors can lead to off-target effects, making it difficult to isolate its effects on specific receptors. Additionally, its short half-life can make it difficult to maintain a consistent concentration in experiments.
Future Directions
There are several future directions for the study of 3-{[2-(4-methoxyphenyl)ethyl]amino}-5,5-dimethyl-2-cyclohexen-1-one. One potential direction is the development of more specific nicotinic acetylcholine receptor antagonists. This could lead to the development of more targeted treatments for nicotine addiction. Another potential direction is the study of this compound's anti-inflammatory properties. This could lead to the development of new treatments for inflammatory diseases. Additionally, the development of more stable forms of this compound could help to overcome its limitations in lab experiments.
Synthesis Methods
3-{[2-(4-methoxyphenyl)ethyl]amino}-5,5-dimethyl-2-cyclohexen-1-one is synthesized by reacting 4-methoxyphenethylamine with cyclohexanone in the presence of sodium ethoxide. The reaction yields this compound. The compound is then purified by recrystallization to obtain a pure product.
Scientific Research Applications
3-{[2-(4-methoxyphenyl)ethyl]amino}-5,5-dimethyl-2-cyclohexen-1-one is commonly used as a research chemical in various scientific fields. It has been found to possess anti-inflammatory, analgesic, and antihypertensive properties. It is also used in the study of the nervous system and the effects of nicotine on the body. This compound has been found to block the effects of nicotine on the body, making it a useful tool in the study of nicotine addiction.
properties
IUPAC Name |
3-[2-(4-methoxyphenyl)ethylamino]-5,5-dimethylcyclohex-2-en-1-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23NO2/c1-17(2)11-14(10-15(19)12-17)18-9-8-13-4-6-16(20-3)7-5-13/h4-7,10,18H,8-9,11-12H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYIBANLEFHOOJL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(=CC(=O)C1)NCCC2=CC=C(C=C2)OC)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401331719 | |
Record name | 3-[2-(4-methoxyphenyl)ethylamino]-5,5-dimethylcyclohex-2-en-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401331719 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
273.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
40.4 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID26665555 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
328084-58-8 | |
Record name | 3-[2-(4-methoxyphenyl)ethylamino]-5,5-dimethylcyclohex-2-en-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401331719 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.